Cas no 2639412-74-9 (methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate)

• Product Name: methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate
• CAS No: 2639412-74-9
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD33549529
• CID: 5651807
• PubChem ID: 155970908
• Update Time: 2025-05-23

methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27779245
• methyl 2-[6-(trifluoromethyl)morpholin-3-yl]acetate
• 2639412-74-9
• methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate

• MDL： MFCD33549529
• Inchi： 1S/C8H12F3NO3/c1-14-7(13)2-5-4-15-6(3-12-5)8(9,10)11/h5-6,12H,2-4H2,1H3
• InChI Key： GLGBDFMWTNGDOE-UHFFFAOYSA-N
• SMILES： FC(C1CNC(CC(=O)OC)CO1)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate

Introduction to Methyl 2-6-(Trifluoromethyl)morpholin-3-ylacetate (CAS No: 2639412-74-9)

Methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate (CAS No: 2639412-74-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, is being explored for its potential applications in the synthesis of novel therapeutic agents. The presence of a trifluoromethyl group and a morpholine moiety in its molecular structure imparts distinct pharmacological characteristics, making it a subject of interest for researchers aiming to develop innovative drugs.

The chemical structure of methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate consists of an acetate ester linked to a morpholine ring, which is further substituted with a trifluoromethyl group at the 6-position. This configuration not only influences its reactivity but also its biological activity. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is a common feature in many bioactive molecules. In contrast, the morpholine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of drugs that target central nervous system (CNS) disorders. The morpholine scaffold, present in methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate, has been identified as a key structural element in several CNS-active compounds. Studies have shown that morpholine derivatives exhibit potential neuroprotective and anti-inflammatory properties, making them promising candidates for treating conditions such as Alzheimer's disease and multiple sclerosis. The addition of a trifluoromethyl group to this scaffold may further enhance these effects by improving the compound's interaction with biological targets.

The synthesis of methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves fluorination reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the morpholine ring often requires cyclization reactions, where appropriate reagents and catalysts are employed to ensure high yield and purity.

One of the most compelling aspects of methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate is its potential as a building block for more complex drug molecules. Researchers have been exploring its use in combinatorial chemistry and high-throughput screening (HTS) to identify novel drug candidates. By modifying different parts of its structure, scientists can generate libraries of derivatives with varying pharmacological profiles. This approach has led to the discovery of several lead compounds that are now being advanced into preclinical studies.

The pharmacokinetic properties of methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate are also an area of active investigation. Studies have shown that compounds with similar structural features exhibit good oral bioavailability and moderate metabolic stability. These characteristics are crucial for ensuring that the drug reaches effective concentrations in the bloodstream and remains active long enough to exert its therapeutic effects. Additionally, the compound's solubility profile suggests that it may be suitable for formulation into oral dosage forms, which would enhance patient compliance.

In conclusion, methyl 2-6-(trifluoromethyl)morpholin-3-ylacetate represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for designing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in the development of next-generation drugs targeting various diseases.